N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine

• IUPAC Name: N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine
• InChI: InChI=1S/C15H20N4O2S/c1-22(20,21)15(7-3-2-4-8-15)11-18-13-6-5-12-14(19-13)17-10-9-16-12/h5-6,9-10H,2-4,7-8,11H2,1H3,(H,17,18,19)
• InChI Key: XCPWTEFCWCYGFC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1(CCCCC1)CNC2=NC3=NC=CN=C3C=C2
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol

Description

N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine is a chemical compound that has been the subject of extensive research due to its potential applications in various fields of science. This compound has been found to possess unique properties that make it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes in the body. This inhibition leads to a reduction in the levels of certain molecules in the body, which can have a variety of effects on biological processes.
Biochemical and Physiological Effects:
N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine has been found to have a variety of biochemical and physiological effects. These effects include the inhibition of certain enzymes in the body, the reduction of certain molecules in the body, and the modulation of various biological processes. The specific effects of this compound depend on the concentration and duration of exposure.

Advantages and Limitations for Lab Experiments

N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize and can be obtained in relatively large quantities. It has also been found to be relatively stable, which makes it a valuable tool for long-term experiments. However, this compound also has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and use.

Future Directions

There are several future directions for research involving N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine. One potential direction is the development of new drugs based on the structure of this compound. Another potential direction is the study of the mechanisms of action of this compound in more detail. Additionally, this compound could be used to study the effects of enzyme inhibition on various biological processes. Finally, future research could focus on the potential applications of this compound in other fields of science, such as materials science or environmental science.
In conclusion, N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine is a valuable tool for scientific research due to its unique properties and potential applications in various fields of science. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential applications in other fields of science.

Synthesis Methods

The synthesis of N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine involves a series of chemical reactions that are carried out in a laboratory setting. The synthesis method involves the use of various chemicals and reagents, including pyridine, cyclohexylmethylamine, and methylsulfonyl chloride. The process of synthesizing this compound is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

N-[(1-methylsulfonylcyclohexyl)methyl]pyrido[2,3-b]pyrazin-6-amine has been extensively studied for its potential applications in various fields of science. This compound has been found to be particularly useful in the field of medicinal chemistry, where it has been used in the development of new drugs. It has also been used in the field of biochemistry, where it has been used to study the mechanisms of various biological processes.